Cas no 717125-33-2 (2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide)

• Product Name: 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide
• CAS No: 717125-33-2
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 6438146
• PubChem ID: 2380680
• Update Time: 2025-05-21

2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 717125-33-2
• EN300-26593980
• Z56813731
• 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide
• AB00711123-01

• Inchi： 1S/C23H22N4O2/c1-3-27(4-2)18-11-10-16(22(28)14-18)13-17(15-24)23(29)26-21-9-5-8-20-19(21)7-6-12-25-20/h5-14,28H,3-4H2,1-2H3,(H,26,29)/b17-13+
• InChI Key： GUWAQNBYORLZDY-GHRIWEEISA-N
• SMILES： OC1=C(/C=C(\C#N)/C(NC2=CC=CC3C2=CC=CN=3)=O)C=CC(=C1)N(CC)CC

Computed Properties

• Exact Mass: 386.17427596g/mol
• Monoisotopic Mass: 386.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 89.2Ų

Additional information on 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide

Introduction to 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide (CAS No. 717125-33-2) and Its Emerging Applications in Chemical Biology

2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide, identified by its CAS number 717125-33-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule combines a cyano group, an amide moiety, and a quinoline scaffold, which are well-documented for their biological activity. The presence of a diethylamino substituent on a hydroxyphenyl ring further enhances its potential as a bioactive entity, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The compound’s structural framework is reminiscent of several known bioactive molecules, suggesting that it may exhibit properties such as kinase inhibition, anti-inflammatory effects, or even neuroprotective mechanisms. The quinoline ring, in particular, is widely recognized for its role in medicinal chemistry, with numerous derivatives having demonstrated efficacy in treating diseases ranging from malaria to cancer. The integration of this motif with other functional groups in 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide likely contributes to its multifaceted biological potential.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological relevance of such complex molecules more efficiently than ever before. The systematic analysis of 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide has revealed several intriguing interactions with biological targets. For instance, preliminary docking studies suggest that this compound may bind to specific protein kinases, which are often implicated in cellular signaling pathways associated with cancer and inflammation.

One of the most compelling aspects of this molecule is its potential to modulate enzyme activity through allosteric binding or covalent inhibition. The amide group and the cyano functionality are particularly relevant in this context, as they can serve as anchors for hydrogen bonding or participate in metal coordination interactions, respectively. Such features are critical for designing molecules that can selectively target disease-causing proteins without affecting normal cellular processes.

The hydroxyphenyl moiety appended with a diethylamino group adds another layer of complexity to the compound’s biological behavior. This part of the structure is reminiscent of adrenergic receptor ligands, which are known for their role in regulating cardiovascular function and metabolic processes. By incorporating this motif into 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide, researchers may be able to harness these properties for therapeutic purposes.

Emerging research also highlights the compound’s potential as an antioxidant or anti-inflammatory agent. The quinoline scaffold is known to exhibit radical-scavenging capabilities, while the hydroxyl group can participate in redox reactions within cells. These properties make 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide an attractive candidate for conditions where oxidative stress plays a significant role, such as neurodegenerative diseases or chronic inflammation.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments suggest that it may inhibit the activity of certain enzymes by competing with natural substrates or by inducing conformational changes in the target proteins. Additionally, the presence of multiple functional groups allows for fine-tuning of physicochemical properties such as solubility and bioavailability, which are crucial factors in drug development.

The quinoline moiety within 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide has been extensively studied for its antimicrobial properties. Quinoline derivatives have historically been used as antimalarials and antibacterial agents, and their structural versatility makes them ideal candidates for addressing emerging drug-resistant pathogens. By combining this scaffold with other pharmacophores, researchers aim to expand the spectrum of activity while maintaining efficacy against existing pathogens.

Another area of interest is the potential application of this compound in photodynamic therapy (PDT). The ability of quinoline derivatives to absorb light at specific wavelengths and generate reactive oxygen species has been exploited in cancer treatment. When incorporated into 2-cyano-3-[4-(diethylamino)-2-hydroxyphenyl]-N-(quinolin-5-yl)prop-2-enamide, these properties could be harnessed to selectively target tumor cells upon irradiation with light sources.

The diethylamino group in [the molecule's name] contributes to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments. This characteristic is particularly advantageous when designing drugs intended for oral administration or when formulating nanoparticles for targeted delivery systems. Such flexibility ensures that the compound can traverse biological membranes efficiently while maintaining stability within different cellular compartments.

Future directions in the study of [the molecule's name] include exploring its potential as a prodrug or a lead compound for structure-based drug design. By understanding how different parts of its structure contribute to its biological activity, researchers can systematically modify it to improve potency or selectivity without compromising other essential properties like solubility or metabolic stability.

The integration of machine learning techniques into virtual screening has accelerated the process of identifying promising candidates like [the molecule's name] from large chemical libraries. These computational methods allow researchers to predict binding affinities and pharmacokinetic profiles with remarkable accuracy before conducting expensive wet-lab experiments. Such advancements are particularly relevant given the increasing complexity of molecular architectures being explored today.

In conclusion,[the molecule's name] (CAS No., 717125–33–22 represents an exciting opportunity for innovation at the intersection of chemistry and biology. Its unique structural features position it as a versatile tool for addressing unmet medical needs across multiple therapeutic areas including oncology,[and]neurology,[among others] where targeted interventions remain challenging dueto complex disease mechanisms,[or]existing treatment limitations,[respectively]. As research progresses,this compound holds promise not only asa single-agent therapy but also asa building blockfor next-generation drug candidates designed through rational design approaches combined with high-throughput experimentation.